Cas no 16703-32-5 (Hexane,1,1-dichloro-3-methyl-)

• Product Name: Hexane,1,1-dichloro-3-methyl-
• CAS No: 16703-32-5
• MF: C₇H₁₄Cl₂
• MW: 169.092060565948
• CID: 121829
• PubChem ID: 536475
• Update Time: 2025-04-18

Hexane,1,1-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane,1,1-dichloro-3-methyl-
• 1,1-Dichloro-3-methylhexane #
• 1,1-Dichloro-3-methylhexane
• Hexane, 1,1-dichloro-3-methyl-
• JIVLDPKXUSKHJH-UHFFFAOYSA-N
• 16703-32-5

• Inchi： 1S/C7H14Cl2/c1-3-4-6(2)5-7(8)9/h6-7H,3-5H2,1-2H3
• InChI Key： JIVLDPKXUSKHJH-UHFFFAOYSA-N
• SMILES： ClC(CC(C)CCC)Cl

Computed Properties

• Exact Mass: 168.04742
• Monoisotopic Mass: 168.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0